Cas no 64577-11-3 (2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one)

• Product Name: 2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one
• CAS No: 64577-11-3
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 2792343
• PubChem ID: 71371640
• Update Time: 2025-04-21

2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one
• DTXSID40794557
• 64577-11-3

• Inchi： 1S/C16H13NO2/c18-15-10-13-8-4-5-9-14(13)11-17(15)16(19)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： CPMSDNNBCQWQPB-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2CN1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.094628657Da
• Monoisotopic Mass: 251.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.4Ų